Cas no 1910716-83-4 (2-{(5-bromo-2-chlorophenyl)methylamino}-3-methylbutanamide)

• Product Name: 2-{(5-bromo-2-chlorophenyl)methylamino}-3-methylbutanamide
• CAS No: 1910716-83-4
• MF: C₁₂H₁₆BrClN₂O
• MW: 319.625241279602
• CID: 5608255
• PubChem ID: 113263589
• Update Time: 2025-05-21

2-{(5-bromo-2-chlorophenyl)methylamino}-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• EN300-841879
• 2-{[(5-bromo-2-chlorophenyl)methyl]amino}-3-methylbutanamide
• 1910716-83-4
• 2-{(5-bromo-2-chlorophenyl)methylamino}-3-methylbutanamide

• Inchi： 1S/C12H16BrClN2O/c1-7(2)11(12(15)17)16-6-8-5-9(13)3-4-10(8)14/h3-5,7,11,16H,6H2,1-2H3,(H2,15,17)
• InChI Key： HKIYPXLLANLGFX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CNC(C(N)=O)C(C)C)Cl

Computed Properties

• Exact Mass: 318.01345g/mol
• Monoisotopic Mass: 318.01345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-{(5-bromo-2-chlorophenyl)methylamino}-3-methylbutanamide

2-{(5-bromo-2-chlorophenyl)methylamino}-3-methylbutanamide: A Comprehensive Overview

2-{(5-bromo-2-chlorophenyl)methylamino}-3-methylbutanamide (CAS No. 1910716-83-4) is a complex organic compound with a unique structure that combines aromatic and amide functionalities. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule consists of a 5-bromo-2-chlorophenyl group attached to a methylamino moiety, which is further connected to a 3-methylbutanamide chain. This combination of functional groups imparts the compound with distinctive chemical properties and reactivity.

The synthesis of 2-{(5-bromo-2-chlorophenyl)methylamino}-3-methylbutanamide involves a multi-step process that typically begins with the preparation of the aromatic precursor, 5-bromo-2-chloroaniline. This intermediate is then subjected to alkylation or acylation reactions to introduce the methylamino and butanamide groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of the production process. Researchers have also explored alternative routes, such as microwave-assisted synthesis and enzymatic catalysis, to optimize the reaction conditions further.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The presence of multiple functional groups allows for extensive chemical modification, enabling the creation of derivatives with diverse biological activities. For instance, studies have shown that certain analogs of 2-{(5-bromo-2-chlorophenyl)methylamino}-3-methylbutanamide exhibit potent anti-inflammatory and antioxidant properties. These findings have sparked interest in exploring their therapeutic potential in conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its pharmaceutical applications, 2-{(5-bromo-2-chlorophenyl)methylamino}-3-methylbutanamide has also been investigated for its role in materials science. The compound's ability to form stable amide bonds makes it a valuable component in the synthesis of polymeric materials with tailored mechanical and thermal properties. Recent research has focused on incorporating this compound into biodegradable polymers, which could find use in sustainable packaging and biomedical devices.

The toxicity profile of 2-{(5-bromo-2-chlorophenyl)methylamino}-3-methylbutanamide has been a subject of recent studies, particularly in light of its potential industrial and medical applications. Initial findings suggest that the compound exhibits low acute toxicity when administered at moderate doses; however, long-term exposure studies are still underway to fully assess its safety profile. Regulatory agencies have emphasized the importance of conducting thorough toxicological evaluations before widespread use.

Looking ahead, the development of novel synthetic methodologies for 2-{(5-bromo-2-chlorophenyl)methylamino}-3-methylbutanamide will likely remain a key area of research. Scientists are exploring green chemistry approaches, such as solvent-free reactions and biocatalysis, to enhance sustainability while maintaining high yields and product quality. Furthermore, ongoing efforts to elucidate the compound's interaction with biological systems at the molecular level will provide deeper insights into its therapeutic potential.

In conclusion, 2-{(5-bromo-2-chlorophenyl)methylamino}-3-methylbutanamide (CAS No. 1910716-83-4) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial applications. As advancements in synthetic techniques and biological understanding continue to unfold, this compound is poised to play an increasingly important role in shaping future innovations in chemistry and beyond.